![molecular formula C14H14O B3051615 4-(1-Naphthyl)butan-2-one CAS No. 3506-84-1](/img/structure/B3051615.png)
4-(1-Naphthyl)butan-2-one
Overview
Description
“4-(1-Naphthyl)butan-2-one” is a chemical compound with the molecular formula C14H14O . It is also known by other names such as “this compound” and has a molecular weight of 198.2604 .
Synthesis Analysis
The synthesis of this compound or similar compounds is a topic of research in the field of organic chemistry . For instance, a study on the synthesis of nabumetone, a related compound, involved the reduction of the ketone to both enantiomers of 4-(6-methoxy-2-naphthyl)butan-2-ol .
Molecular Structure Analysis
The molecular structure of this compound consists of a naphthyl group attached to a butan-2-one group . The compound is achiral, meaning it does not have a specific optical activity .
Scientific Research Applications
Anti-inflammatory Activity
A notable application of compounds related to 4-(1-Naphthyl)butan-2-one is their anti-inflammatory properties. For instance, a series of compounds related to 4-(6-methoxy-2-naphthyl)butan-2-one demonstrated significant anti-inflammatory activity, especially when possessing a small lipophilic group in conjunction with a butan-2-one side chain (Goudie et al., 1978).
Synthesis and Structural Studies
Research has been conducted on the synthesis and optical purity of optically active 2-(α- and β-naphthyl)-butanes, which are derived from 2-(α- and β-naphthyl)-propionic acid (Menicagli et al., 1979). Additionally, studies have been done on the synthesis and structure of isomeric enaminones involving 1-naphthylamine, exploring tautomerism and molecular structure (Brbot-Šaranović et al., 2001).
Catalysis and Synthesis
This compound derivatives have been used as catalysts. For example, poly(4-vinylpyridinium butane sulfonic acid) hydrogen sulfate was used as a catalyst for the preparation of 1-amidoalkyl-2-naphthols and substituted quinolines (Kiasat et al., 2013). Moreover, β-cyclodextrin-butane sulfonic acid has been reported as an efficient catalyst for synthesizing 1-amidoalkyl-2-naphthols (Gong et al., 2015).
Photodegradation and Metabolism Studies
The photodegradation of Nabumetone, a drug related to this compound, was studied, revealing insights into the photolability and photodegradation process of such compounds in water (Valero & Costa, 2003). Additionally, the metabolism of nabumetone by various species including humans has been investigated, highlighting its pharmacokinetic properties and metabolic fate (Haddock et al., 1984).
Spectroscopic Studies
Spectroscopic studies have been conducted on various derivatives of this compound. For instance, the spectroscopic characterization and structural insights of 4,4,4-trifluoro-1-(2-naphthyl)-1,3-butanedione were investigated using various spectroscopic methodologies (Reshmi et al., 2020).
Chemical Synthesis and Reactions
Research on electrophilic substitution in naphthalenes, specifically the cyclisation of naphthylbutanols to tetrahydrophenanthrene, has provided insights into the chemical behavior and potential applications of these compounds (Jackson et al., 1981).
Future Directions
The future directions for research on 4-(1-Naphthyl)butan-2-one could involve further exploration of its synthesis, chemical reactions, and potential applications. Given its structural similarity to nabumetone, it may also be of interest to investigate its potential as a nonsteroidal anti-inflammatory drug .
Mechanism of Action
Target of Action
The primary target of 4-(1-Naphthyl)butan-2-one, also known as Nabumetone, is the cyclooxygenase-2 enzyme (COX-2) . This enzyme plays a crucial role in the production of prostaglandins, which are involved in inflammation and pain signaling in the body .
Mode of Action
Nabumetone interacts with its target, COX-2, by inhibiting its activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation and pain .
Biochemical Pathways
The action of Nabumetone affects the arachidonic acid pathway . By inhibiting COX-2, Nabumetone reduces the production of prostaglandins, which are key mediators of inflammation and pain . This leads to a decrease in inflammation and pain symptoms.
Pharmacokinetics
Nabumetone is a pro-drug, meaning it is metabolized in the body to produce its active form . The main metabolite is 6-methoxy-2-naphthylacetic acid (6 MNA), which exerts the anti-inflammatory effect . Nabumetone is well absorbed from the gastrointestinal tract and is mostly metabolized by first-pass metabolism after oral dosing . The peak serum concentration of 6 MNA is reached about 1 hour after oral dosing of Nabumetone, and it has a half-life of approximately 1.8 hours .
Result of Action
The molecular effect of Nabumetone’s action is the reduction of prostaglandin synthesis, leading to decreased inflammation and pain . On a cellular level, this results in reduced inflammatory response in cells where the COX-2 enzyme is active .
Action Environment
The action, efficacy, and stability of Nabumetone can be influenced by various environmental factors. For instance, the presence of food in the stomach can affect the absorption of the drug . Additionally, factors such as the patient’s age, liver function, and the presence of other medications can influence the metabolism and effectiveness of the drug . .
Properties
IUPAC Name |
4-naphthalen-1-ylbutan-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O/c1-11(15)9-10-13-7-4-6-12-5-2-3-8-14(12)13/h2-8H,9-10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEYCCHNUJNXSRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CCC1=CC=CC2=CC=CC=C21 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10188565 | |
Record name | 4-(1-Naphthyl)butan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10188565 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3506-84-1 | |
Record name | 4-(1-Naphthalenyl)-2-butanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3506-84-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(1-Naphthyl)butan-2-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003506841 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(1-Naphthyl)butan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10188565 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(1-naphthyl)butan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.458 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-(1-NAPHTHYL)BUTAN-2-ONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3VX2UA4ECV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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